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  4. (7S,8S)-5-Chloro-3-[(1E,3E)-3,5-dimethylhepta-1,3-dienyl]-7,8-dihydroxy-7-methyl-8H-isochromen-6-one
(7S,8S)-5-Chloro-3-[(1E,3E)-3,5-dimethylhepta-1,3-dienyl]-7,8-dihydroxy-7-methyl-8H-isochromen-6-one (7S,8S)-5-Chloro-3-[(1E,3E)-3,5-dimethylhepta-1,3-dienyl]-7,8-dihydroxy-7-methyl-8H-isochromen-6-one
Brand Name: Vulcanchem
CAS No.: 119993-48-5
VCID: VC0045073
InChI: InChI=1S/C19H23ClO4/c1-5-11(2)8-12(3)6-7-13-9-14-15(10-24-13)17(21)19(4,23)18(22)16(14)20/h6-11,17,21,23H,5H2,1-4H3/b7-6+,12-8+/t11?,17-,19-/m0/s1
SMILES: CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C(C(C2=CO1)O)(C)O)Cl
Molecular Formula: C19H23ClO4
Molecular Weight: 350.8 g/mol

(7S,8S)-5-Chloro-3-[(1E,3E)-3,5-dimethylhepta-1,3-dienyl]-7,8-dihydroxy-7-methyl-8H-isochromen-6-one

CAS No.: 119993-48-5

Main Products

VCID: VC0045073

Molecular Formula: C19H23ClO4

Molecular Weight: 350.8 g/mol

(7S,8S)-5-Chloro-3-[(1E,3E)-3,5-dimethylhepta-1,3-dienyl]-7,8-dihydroxy-7-methyl-8H-isochromen-6-one - 119993-48-5

CAS No. 119993-48-5
Product Name (7S,8S)-5-Chloro-3-[(1E,3E)-3,5-dimethylhepta-1,3-dienyl]-7,8-dihydroxy-7-methyl-8H-isochromen-6-one
Molecular Formula C19H23ClO4
Molecular Weight 350.8 g/mol
IUPAC Name (7S,8S)-5-chloro-3-[(1E,3E)-3,5-dimethylhepta-1,3-dienyl]-7,8-dihydroxy-7-methyl-8H-isochromen-6-one
Standard InChI InChI=1S/C19H23ClO4/c1-5-11(2)8-12(3)6-7-13-9-14-15(10-24-13)17(21)19(4,23)18(22)16(14)20/h6-11,17,21,23H,5H2,1-4H3/b7-6+,12-8+/t11?,17-,19-/m0/s1
Standard InChIKey ZFOBGKZKFOAYTR-COSBXKIPSA-N
Isomeric SMILES CCC(C)/C=C(\C)/C=C/C1=CC2=C(C(=O)[C@@]([C@H](C2=CO1)O)(C)O)Cl
SMILES CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C(C(C2=CO1)O)(C)O)Cl
Canonical SMILES CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C(C(C2=CO1)O)(C)O)Cl
Synonyms TL 1
TL-1
PubChem Compound 6439043
Last Modified Nov 11 2021
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